Cas no 2171642-15-0 (4-(1-cyclobutylethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(1-cyclobutylethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171642-15-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5890498
• PubChem ID: 165548499
• Update Time: 2025-06-25

4-(1-cyclobutylethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-cyclobutylethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171642-15-0
• 4-[(1-cyclobutylethyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1491430

• Inchi： 1S/C26H30N2O5/c1-16(17-7-6-8-17)27-25(31)23(13-14-24(29)30)28-26(32)33-15-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-5,9-12,16-17,22-23H,6-8,13-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： VLHLHOLNWLTWSU-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)C1CCC1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 4-(1-cyclobutylethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-(1-cyclobutylethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171642-15-0)

The compound 4-(1-cyclobutylethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by its CAS number 2171642-15-0, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a cyclobutylethyl moiety and a fluorenylmethoxycarbonyl (Fmoc) protected amine, underscores its versatility and utility in synthetic and pharmacological contexts.

Recent research in the domain of drug discovery has highlighted the importance of heterocyclic compounds in modulating biological pathways. The fluorene scaffold, a prominent feature in this compound, is known for its stability and ability to interact with biological targets effectively. This structural motif has been extensively studied for its role in enhancing drug bioavailability and metabolic stability. The incorporation of an Fmoc group further enhances the compound's suitability for peptide synthesis and protease inhibition studies, making it a valuable intermediate in the development of peptidomimetics.

The carbamoyl and amino functional groups present in the molecule contribute to its reactivity and binding affinity. These features are particularly relevant in the design of molecules targeting enzymes involved in inflammatory and metabolic disorders. Current studies suggest that derivatives of this compound may exhibit inhibitory activity against key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are pivotal in mediating inflammatory responses. The 1-cyclobutylethyl side chain adds an additional layer of steric hindrance, which can be exploited to optimize binding interactions with biological targets.

In vitro investigations have begun to unravel the pharmacological profile of this compound. Preliminary data indicate that it demonstrates moderate affinity for certain protease targets, suggesting potential therapeutic benefits in conditions where proteolytic activity is dysregulated. The fluorenylmethoxycarbonyl group, while serving as a protective moiety during synthesis, also contributes to the molecule's overall hydrophobicity, which is often a desirable property for oral bioavailability. Further optimization efforts are underway to enhance these characteristics while maintaining efficacy.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems and protecting group strategies has enabled chemists to construct this complex structure with increasing efficiency. Advances in flow chemistry have also facilitated the scalable production of intermediates, reducing bottlenecks in the synthetic pathway. These advancements are critical for transitioning promising candidates into clinical development pipelines.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound with its intended targets. The integration of quantum mechanical calculations with molecular dynamics simulations has provided insights into key interactions such as hydrogen bonding and hydrophobic effects. These computational approaches are complemented by experimental validations using techniques like X-ray crystallography and NMR spectroscopy, ensuring a robust characterization of the compound's structure-property relationships.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its structural features make it an attractive candidate for designing conjugates with imaging agents or therapeutic proteins, enabling novel therapeutic strategies such as targeted drug delivery systems. Additionally, the fluorene moiety's fluorescence properties could be leveraged for developing biosensors or diagnostic tools, further broadening its utility.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be essential to translate these findings into tangible therapeutic outcomes. The compound's unique structural attributes position it as a cornerstone for future drug discovery initiatives aimed at addressing unmet medical needs. Continued exploration of its pharmacological potential will likely uncover new avenues for intervention in diseases characterized by aberrant enzymatic activity or signaling pathways.

In conclusion, 4-(1-cyclobutylethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171642-15-0) exemplifies the synergy between innovative molecular design and cutting-edge synthetic methodologies. Its multifaceted applications in medicinal chemistry highlight its significance as a building block for next-generation therapeutics. As our understanding of biological systems evolves, compounds like this will play an increasingly pivotal role in shaping future treatment paradigms.